Cas no 777041-05-1 (2-Pyrimidinamine,N-[3-(aminomethyl)phenyl]-4-methyl-)

• Product Name: 2-Pyrimidinamine,N-[3-(aminomethyl)phenyl]-4-methyl-
• CAS No: 777041-05-1
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 552956
• Update Time: 2025-04-19

2-Pyrimidinamine,N-[3-(aminomethyl)phenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-[3-(aminomethyl)phenyl]-4-methyl-
• 2-Pyrimidinamine,N-[3-(aminomethyl)phenyl]-4-methyl-(9CI)
• N-[3-(aminomethyl)phenyl]-4-methyl-pyrimidin-2-amine

• Inchi： 1S/C12H14N4/c1-9-5-6-14-12(15-9)16-11-4-2-3-10(7-11)8-13/h2-7H,8,13H2,1H3,(H,14,15,16)
• InChI Key： CVUDAGWDPCWMCG-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(CN)=C2)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 214.12202
• Monoisotopic Mass: 214.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• PSA: 63.83